
Commercial Sources and Technical Guide for
Woodtide (AS-61743)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Woodtide

Cat. No.: B12396486

Get Quote

An In-depth Technical Resource for Researchers, Scientists, and Drug Development

Professionals

Introduction
Woodtide (AS-61743) is a synthetic peptide that serves as a crucial tool for researchers

studying the DYRK (dual-specificity tyrosine-phosphorylation-regulated kinase) family of protein

kinases. Specifically, it is a well-characterized substrate for DYRK1A, a kinase implicated in a

variety of cellular processes and linked to several human diseases, including Down syndrome

and certain cancers. This technical guide provides a comprehensive overview of the

commercial sources for Woodtide, its biochemical properties, and detailed protocols for its use

in in-vitro kinase assays.

Biochemical Properties and Specifications
Woodtide is a peptide derived from the sequence of the human transcription factor FKHR

(Forkhead in Rhabdomyosarcoma), also known as FOXO1. The peptide corresponds to

residues 324-334 of FKHR and includes two additional lysine residues at the N-terminus to

facilitate its binding to phosphocellulose paper, a common method for separating

phosphorylated from non-phosphorylated peptides in kinase assays.[1][2]
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The sequence and chemical properties of Woodtide are summarized in the table below.

Property Value

Sequence (3-letter code)
H-Lys-Lys-Ile-Ser-Gly-Arg-Leu-Ser-Pro-Ile-Met-

Thr-Glu-Gln-NH2[1]

Sequence (1-letter code) KKISGRLSPIMTEQ-NH2[1]

Molecular Formula C68H123N21O20S[1]

Molecular Weight
1586.93 g/mol (calculated)[3], ~1587 g/mol

(reported by suppliers)[1]

Purity Typically ≥95% as determined by HPLC[1][4]

Form Lyophilized powder[1]

Storage Conditions -20°C[1]

Commercial Availability
Woodtide (AS-61743) is available from several commercial suppliers, ensuring its accessibility

for the research community. The following table summarizes the key information from

prominent vendors.
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Supplier
Catalog
Number

Product Name Purity Quantity

Anaspec AS-61743

Forkhead

derived peptide,

Woodtide

≥95% (Peak

Area by HPLC)

[1]

1 mg[1]

Merck Millipore 12-434 Woodtide
Not explicitly

stated

Not explicitly

stated

Eurogentec AS-61743

Forkhead

derived peptide,

Woodtide

Not explicitly

stated
1 mg[5]

Cambridge

Bioscience
ANA61743

Forkhead

derived Peptide,

Woodtide

≥95% (Peak

Area by HPLC)

[4]

1 mg[4]

Elabscience E-PP-1157

Forkhead

derived peptide,

Woodtide

> 95%[3]
Not explicitly

stated

The DYRK1A-FKHR Signaling Pathway
Woodtide's utility as a research tool stems from its role as a substrate for DYRK1A, allowing

for the specific measurement of this kinase's activity. DYRK1A is a constitutively active kinase

that autophosphorylates a tyrosine residue in its activation loop, after which it phosphorylates

its substrates on serine and threonine residues.[6] One of its key physiological substrates is the

transcription factor FKHR (FOXO1).[7][8]

DYRK1A phosphorylates FKHR at Serine 329 (in human FKHR), a site distinct from the

phosphorylation sites targeted by the PI3K/Akt signaling pathway.[7][9] This phosphorylation

event has been shown to decrease the transcriptional activity of FKHR and influence its

subcellular localization, thereby playing a role in the regulation of gene expression.[8]

Understanding this pathway is critical for elucidating the cellular functions of DYRK1A and its

role in disease.
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DYRK1A phosphorylates FKHR (FOXO1) in the nucleus, leading to its inactivation.

Experimental Protocols
The following protocols provide a general framework for conducting in-vitro kinase assays

using Woodtide as a substrate for DYRK1A. Researchers should optimize these protocols for

their specific experimental conditions.

Protocol 1: Radioactive Kinase Assay using P81
Phosphocellulose Paper
This traditional method relies on the incorporation of radioactive ³²P from [γ-³²P]ATP into the

Woodtide substrate.

Materials:

Recombinant human DYRK1A enzyme

Woodtide (AS-61743)

[γ-³²P]ATP

Kinase Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT,

0.01% Brij-35)
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100 mM ATP solution

75 mM Phosphoric Acid

P81 Phosphocellulose Paper

Scintillation Counter and Scintillation Fluid

Procedure:

Prepare a reaction mixture containing the desired concentration of Woodtide (e.g., 10-50

µM) and recombinant DYRK1A in Kinase Assay Buffer.

Initiate the kinase reaction by adding a mixture of non-radioactive ATP and [γ-³²P]ATP to a

final concentration of approximately 100 µM.

Incubate the reaction at 30°C for a predetermined time (e.g., 10-30 minutes). The incubation

time should be within the linear range of the reaction.

Stop the reaction by spotting a portion of the reaction mixture onto a P81 phosphocellulose

paper square.

Wash the P81 papers three times for 5-10 minutes each in 75 mM phosphoric acid to

remove unincorporated [γ-³²P]ATP.

Perform a final wash with acetone and allow the papers to dry.

Quantify the incorporated radioactivity using a scintillation counter.
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Workflow for a radioactive in-vitro kinase assay using Woodtide.

Protocol 2: Non-Radioactive Kinase Assay using ADP-
Glo™ Assay
This commercially available assay from Promega measures kinase activity by quantifying the

amount of ADP produced during the kinase reaction.

Materials:

Recombinant human DYRK1A enzyme

Woodtide (AS-61743)
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ATP

Kinase Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-

35)[10]

ADP-Glo™ Kinase Assay Kit (Promega)

White, opaque 96-well plates

Procedure:

In a 96-well plate, prepare a serial dilution of any inhibitors to be tested in the kinase assay

buffer.[10]

Add a solution containing the DYRK1A enzyme and Woodtide substrate to each well.[10]

Initiate the kinase reaction by adding ATP. The final ATP concentration should be at or near

the Km for DYRK1A.[10]

Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes).[10]

Stop the kinase reaction and measure the amount of ADP produced by following the

manufacturer's instructions for the ADP-Glo™ Kinase Assay kit.[10] This typically involves

adding the ADP-Glo™ Reagent to deplete the remaining ATP, followed by the addition of the

Kinase Detection Reagent to convert ADP to ATP and measure the newly synthesized ATP

via a luciferase reaction.

Measure luminescence using a plate-reading luminometer.
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Workflow for a non-radioactive in-vitro kinase assay using the ADP-Glo™ system.

Conclusion
Woodtide (AS-61743) is an indispensable tool for the study of DYRK family kinases,

particularly DYRK1A. Its commercial availability from multiple suppliers and its well-defined

biochemical properties make it a reliable substrate for in-vitro kinase assays. The experimental

protocols provided in this guide, along with the overview of the relevant signaling pathway, offer

a solid foundation for researchers to investigate the activity and regulation of DYRK1A,

contributing to a deeper understanding of its role in health and disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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